Cas no 1780500-91-5 (2-(difluoromethyl)-3-methoxybenzoic acid)

• Product Name: 2-(difluoromethyl)-3-methoxybenzoic acid
• CAS No: 1780500-91-5
• MF: C₉H₈F₂O₃
• MW: 202.154829978943
• MDL: MFCD28526376
• CID: 5405023
• PubChem ID: 84670434
• Update Time: 2025-06-07

2-(difluoromethyl)-3-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(difluoromethyl)-3-methoxybenzoic acid

• MDL： MFCD28526376
• Inchi： 1S/C9H8F2O3/c1-14-6-4-2-3-5(9(12)13)7(6)8(10)11/h2-4,8H,1H3,(H,12,13)
• InChI Key： HCOAVBDFSFYUKE-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=CC(OC)=C1C(F)F

Additional information on 2-(difluoromethyl)-3-methoxybenzoic acid

Introduction to 2-(Difluoromethyl)-3-methoxybenzoic Acid (CAS No. 1780500-91-5)

2-(Difluoromethyl)-3-methoxybenzoic acid (CAS No. 1780500-91-5) is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound is characterized by its unique structural features, including a difluoromethyl group and a methoxy substituent on the benzene ring. These functional groups contribute to its distinct chemical and biological properties, making it a valuable candidate for various applications.

The difluoromethyl group is known for its ability to enhance the metabolic stability and bioavailability of molecules, while the methoxy substituent can influence the lipophilicity and electronic properties of the compound. These characteristics make 2-(difluoromethyl)-3-methoxybenzoic acid an attractive candidate for drug discovery and development.

In recent years, there has been a growing interest in the use of fluorinated compounds in medicinal chemistry due to their potential to improve drug efficacy and reduce side effects. The introduction of fluorine atoms into organic molecules can significantly alter their physicochemical properties, leading to enhanced pharmacokinetic profiles and biological activities. 2-(Difluoromethyl)-3-methoxybenzoic acid is one such compound that has shown promise in this regard.

2-(Difluoromethyl)-3-methoxybenzoic acid has been studied for its potential as a lead compound in the development of novel therapeutic agents. Research has focused on its ability to modulate various biological targets, including enzymes, receptors, and signaling pathways. For instance, studies have shown that this compound can inhibit specific enzymes involved in metabolic pathways, making it a potential candidate for the treatment of metabolic disorders.

In addition to its enzymatic inhibition properties, 2-(difluoromethyl)-3-methoxybenzoic acid has also been investigated for its anti-inflammatory and anti-cancer activities. Preclinical studies have demonstrated that this compound can reduce inflammation by inhibiting the production of pro-inflammatory cytokines and chemokines. Furthermore, it has shown promise in inhibiting the growth of cancer cells by targeting key signaling pathways involved in cell proliferation and survival.

The synthesis of 2-(difluoromethyl)-3-methoxybenzoic acid has been optimized using various synthetic routes, with a focus on improving yield and purity. One common approach involves the reaction of 3-methoxybenzaldehyde with difluoromethyl bromide followed by oxidation to form the carboxylic acid. This method provides a scalable and efficient route to produce high-quality material suitable for further research and development.

The physical properties of 2-(difluoromethyl)-3-methoxybenzoic acid, such as its melting point, solubility, and stability, have been extensively characterized. These properties are crucial for understanding its behavior in different environments and for optimizing its formulation as a pharmaceutical agent. For example, its solubility in various solvents can be tailored to enhance its bioavailability when administered orally or parenterally.

In terms of safety and toxicity, preliminary studies have indicated that 2-(difluoromethyl)-3-methoxybenzoic acid exhibits low toxicity at therapeutic concentrations. However, further toxicological evaluations are necessary to ensure its safety profile before advancing to clinical trials. These assessments typically involve in vitro cytotoxicity assays and in vivo animal models to evaluate potential adverse effects.

The potential applications of 2-(difluoromethyl)-3-methoxybenzoic acid extend beyond pharmaceuticals. It has also been explored as a building block for the synthesis of more complex molecules with diverse functionalities. For instance, it can serve as a starting material for the preparation of fluorinated derivatives with enhanced biological activities or improved pharmacological profiles.

In conclusion, 2-(difluoromethyl)-3-methoxybenzoic acid (CAS No. 1780500-91-5) is a promising compound with a wide range of potential applications in chemistry, biology, and pharmaceutical research. Its unique structural features and favorable physicochemical properties make it an attractive candidate for further investigation and development as a therapeutic agent or as a building block for more complex molecules. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses, highlighting its significance in the scientific community.